Cas no 37109-88-9 (Inosine,2'-deoxy-6-O-methyl-)

Inosine,2'-deoxy-6-O-methyl- structure
Inosine,2'-deoxy-6-O-methyl- structure
Product Name:Inosine,2'-deoxy-6-O-methyl-
CAS No:37109-88-9
MF:C11H14N4O4
MW:266.253262042999
CID:2843092
Update Time:2023-08-07

Inosine,2'-deoxy-6-O-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-O-Methyl-2'-deoxyinosine
    • Inosine,2'-deoxy-6-O-methyl-
    • 6-Methoxy-9-(2-deoxy-beta-D-ribofuranosyl)-9H-purine
    • 9-(2-Deoxy-beta-D-erythro-pentofuranosyl)-6-methoxy-9H-purine
    • Inchi: 1S/C11H14N4O4/c1-18-11-9-10(12-4-13-11)15(5-14-9)8-2-6(17)7(3-16)19-8/h4-8,16-17H,2-3H2,1H3/t6-,7+,8+/m0/s1
    • InChI Key: OKUCPECQZYJFRT-XLPZGREQSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC=NC1=2)OC)O

Computed Properties

  • Exact Mass: 266.10150494 g/mol
  • Monoisotopic Mass: 266.10150494 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 103
  • Molecular Weight: 266.25
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